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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzonitrile

Cat. No.: B1297823

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
(Methylsulfonyl)benzonitrile, a versatile organic compound utilized in pharmaceutical
synthesis, agrochemical production, and various industrial applications.[1][2] Due to its
widespread use, a thorough understanding of its toxicological profile and proper handling
procedures is crucial for ensuring occupational safety.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-(Methylsulfonyl)benzonitrile is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Reference
Molecular Formula C8H7NO2S [3114]
Molecular Weight 181.21 g/mol [3114]

CAS Number 22821-76-7 [31[4]
Appearance Wh'ite to off-white crystalline 4]

solid

Melting Point 137-142 °C [5]

Boiling Point 385.8 £ 34.0 °C (Predicted) [5]

Density 1.32 g/cm3 [6]

Flash Point 187.1°C [6]

Vapor Pressure

3.7E-06 mmHg at 25°C

[6]

Hazard Identification and Classification

4-(Methylsulfonyl)benzonitrile is classified as a hazardous substance. The Globally
Harmonized System (GHS) classification and associated hazard statements are summarized in
Table 2.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements

Classification

Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed.[4]

Skin Irritation ) H315: Causes skin
GHSO07 Warning S

(Category 2) irritation.[6]

Eye Irritation ] H319: Causes serious
GHSO07 Warning o

(Category 2A) eye irritation.[6]

Specific target organ

toxicity — Single ] H335: May cause
GHSO07 Warning ) L

exposure (Category respiratory irritation.[6]

3), Respiratory system

Toxicological Information

While comprehensive toxicological data for 4-(Methylsulfonyl)benzonitrile is not readily
available in public literature, a documented case of occupational poisoning highlights its
potential for significant human toxicity.

A case report detailed severe toxic encephalopathy and peripheral neuropathy in an individual
with occupational exposure.[1] The patient presented with neurological symptoms, and blood
analysis revealed the presence of 4-(Methylsulfonyl)benzonitrile.[1] This case suggests that
the compound is lipophilic, enabling it to cross the blood-brain barrier and accumulate in brain
tissue, leading to neurotoxic effects.[1]

Due to the lack of specific LD50 and LC50 data, caution is strongly advised when handling this
compound. The primary routes of exposure are inhalation, ingestion, and skin contact.

Potential Toxicity Pathway

Based on the observed neurotoxicity, a possible logical pathway of toxicity is outlined below. It
is important to note that this is a generalized representation and the precise molecular
mechanisms require further investigation.
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Figure 1: Postulated logical pathway for the neurotoxicity of 4-(Methylsulfonyl)benzonitrile.

Handling and Storage Precautions

Adherence to strict safety protocols is mandatory when handling 4-
(Methylsulfonyl)benzonitrile.

Safe Handling Workflow

The following workflow outlines the key stages for the safe handling of this compound from

receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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